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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Acid Brown 425
in leather dyeing research. The information is compiled from technical data sheets and general

protocols for 1:2 metal complex acid dyes, offering a detailed guide for experimental

application.

Introduction to Acid Brown 425
Acid Brown 425 is a synthetic dye belonging to the class of 1:2 chromium complex azo dyes.

[1] These dyes are characterized by having one chromium atom complexed with two molecules

of an azo dye.[2] This structure generally imparts good light fastness and wash fastness

properties.[3] Acid Brown 425 is primarily used in the dyeing of various protein-based

substrates, including leather, wool, and silk, as well as synthetic polyamides like nylon.[1][4] It

is particularly recommended for aniline leather, finding application in shoe uppers, upholstery,

and leather garments.[1] The dyeing mechanism relies on the formation of ionic bonds between

the anionic sulfonate groups of the dye and the protonated amino groups of the collagen fibers

in the leather under acidic conditions.[5]

Quantitative Data
The following tables summarize the known properties of Acid Brown 425 and provide

representative fastness data for similar 1:2 metal complex acid brown dyes used in leather

dyeing.
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Table 1: Physicochemical and Known Fastness Properties of Acid Brown 425

Property Value Source(s)

C.I. Name Acid Brown 425 [1]

CAS Number 119509-49-8 [6]

Chemical Class
1:2 Chromium Complex Azo

Dye
[1][6]

Molecular Formula C₂₀H₁₆N₄O₇S [7]

Physical Appearance Brown Powder [6]

Solubility in Water Soluble [6]

Solubility (at 60°C) 40 g/L [7]

Light Fastness (Xenon Lamp) 3-4 (on a 1-5 scale) [8][9]

Washing Fastness 2-3 (on a 1-5 scale) [8][9]

Note: The specific conditions and substrate for the listed fastness tests were not detailed in the

source materials. These values should be considered as indicative.

Table 2: Representative Fastness Properties of 1:2 Metal Complex Acid Brown Dyes on

Chrome-Tanned Leather
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Fastness Test Standard Method
Typical Rating
(Scale 1-5)

Source(s)

Light Fastness

(Xenon Lamp)
EN ISO 105-B02 4-5 [1][10]

Washing (Staining on

Cotton)

ISO 105-C06 / IUF

423
2-3 [1][11]

Perspiration (Alkaline)
EN ISO 105-E04 / IUF

426
3-4 [10]

Rubbing / Crocking

(Dry)

EN ISO 11640 / IUF

450
4-5 [12]

Rubbing / Crocking

(Wet)

EN ISO 11640 / IUF

450
3-4 [12]

Migration into PVC
EN ISO 15701 / IUF

442
4 [10][13]

Note: This table provides typical data for dyes of the same class, such as Acid Brown 75, and

should be used for comparative and planning purposes.[1] Actual results for Acid Brown 425
may vary.

Experimental Protocols
This section outlines a detailed methodology for the application of Acid Brown 425 in a

laboratory setting for dyeing chrome-tanned leather.

3.1. Objective

To dye a chrome-tanned leather sample to a uniform brown shade with good penetration and

fixation using Acid Brown 425.

3.2. Materials and Equipment

Leather: Neutralized chrome-tanned cowhide, shaved to a uniform thickness (e.g., 1.0-1.2

mm).
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Dye: C.I. Acid Brown 425 powder.

Chemicals:

Ammonia (25%)

Formic Acid (85%)

Sodium Formate

Anionic fatliquor (e.g., sulfated or sulfochlorinated oils)

Leveling/penetrating agent (e.g., ethoxylated fatty alcohol)

Deionized water

Equipment:

Laboratory-scale dyeing drum (e.g., glass or stainless steel) with temperature control.

Analytical balance

pH meter or pH strips

Graduated cylinders and beakers

Leather staking machine or hook for drying

Gray scales for assessing color change and staining (ISO 105-A02 and ISO 105-A03).[10]

Color measurement instrument (spectrophotometer/colorimeter) - Optional.

3.3. Experimental Procedure

The following protocol is based on a percentage of the leather's wet weight (shaved weight).

Washing and Neutralization:
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Wash the leather in the dyeing drum with 200% water at 35°C for 20 minutes. Drain the

float.

Neutralize the leather to a pH of 6.0-6.5 through the thickness of the hide. This is a critical

step to ensure even dye penetration.[14]

Add 150% water at 40°C.

Add 1.5% sodium formate and 0.5% sodium bicarbonate.

Run the drum for 60-90 minutes. Check the pH of the cross-section using a suitable

indicator. Drain the float and wash thoroughly.

Dyeing:

Prepare a fresh float of 100% water at 40°C.

Add 0.5% of a leveling/penetrating agent and run for 10 minutes.

Dissolve 2.0% Acid Brown 425 in hot water (50-60°C) and add it to the drum.

Run the drum for 20 minutes to allow for initial dye penetration. The pH should be in the

range of 6.0-6.5.[7]

Increase the temperature to 55-60°C.[15]

Run for an additional 40-60 minutes to ensure full penetration. Check the cross-section for

even color.

Fixation:

Begin the fixation process by slowly adding 1.0% formic acid (diluted 1:10 with water) in

two intervals over 20 minutes to gradually lower the pH.[13][15]

Add a final portion of 1.5% formic acid (diluted 1:10) to bring the final pH of the dyebath to

3.5-3.8.[13][14]
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Run for 30 minutes to ensure complete fixation of the dye. The dye bath should be

significantly exhausted (almost clear).

Drain the float.

Rinsing and Fatliquoring:

Rinse the leather with 200% water at 50°C for 10 minutes. Drain.

In a fresh float of 100% water at 50°C, add 8-10% of a suitable anionic fatliquor.

Run for 60 minutes.

Add 0.5% formic acid to fix the fatliquor and run for another 15 minutes.

Drain the final float.

Post-Processing:

Rinse the leather one last time with cold water.

Remove the leather, hang it to drain (sammying), and then set it out.

Allow the leather to dry completely by hanging it on a hook or toggling it.

Once dry, condition the leather for 24 hours at standard atmospheric conditions (20°C,

65% RH) and then stake it to soften.

Visualizations
4.1. Leather Dyeing Mechanism

The diagram below illustrates the fundamental chemical interaction between an anionic acid

dye, such as Acid Brown 425, and the collagen fibers within leather.

Caption: Interaction between Acid Brown 425 and leather collagen.

4.2. Experimental Workflow
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The following workflow diagram outlines the key stages of the experimental protocol for dyeing

leather with Acid Brown 425.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168376#application-of-acid-brown-425-in-leather-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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